Cas no 459845-42-2 (2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 459845-42-2
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 6509559
• Update Time: 2025-05-19

2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
• 2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(piperidin-1-yl)ethan-1-one
• Ethanone, 2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-1-(1-piperidinyl)-

• Inchi： 1S/C16H19N3O3S/c1-21-13-7-5-12(6-8-13)15-17-18-16(22-15)23-11-14(20)19-9-3-2-4-10-19/h5-8H,2-4,9-11H2,1H3
• InChI Key： KHBAKZMEWKPQLK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1=NN=C(C2=CC=C(OC)C=C2)O1

Additional information on 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one

Compound 459845-42-2: 2-{5-(4-Methoxyphenyl)-1,3,4-Oxadiazol-2-ylsulfanyl}-1-(Piperidin-1-yl)Ethan-1-one

The compound with CAS number 459845-42-2, known as 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the context of anti-inflammatory and anticancer therapies.

The molecular structure of this compound is characterized by a central oxadiazole ring system, which is fused with a sulfanyl group and a piperidine moiety. The presence of the oxadiazole ring is significant as it contributes to the molecule's stability and reactivity. Additionally, the piperidine group enhances the compound's ability to interact with biological targets, making it a valuable candidate for medicinal chemistry research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. Researchers have employed strategies such as click chemistry and transition-metal-catalyzed couplings to construct the molecule's intricate architecture. These methods not only improve yield but also facilitate scalability for potential industrial applications.

In terms of biological activity, studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preclinical trials have shown its efficacy in reducing tumor growth in animal models, suggesting its potential as an anticancer agent.

The incorporation of the methoxyphenyl group into the molecule introduces additional electronic effects that modulate its pharmacokinetic properties. This modification enhances bioavailability and reduces toxicity, making it a safer option for therapeutic use.

Recent research has also explored the use of this compound in materials science, particularly in the development of advanced polymers and sensors. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics.

In conclusion, the compound with CAS number 459845-42-2 represents a versatile molecule with diverse applications across multiple disciplines. Its structural complexity and functional groups make it a valuable asset in both academic research and industrial development.